Cas no 2228584-39-0 (tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate)

• Product Name: tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate
• CAS No: 2228584-39-0
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• CID: 5913889
• PubChem ID: 165652843
• Update Time: 2025-10-28

tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate
• 2228584-39-0
• EN300-1875494
• tert-butyl N-methyl-N-{2-oxo-1-[3-(trifluoromethoxy)phenyl]ethyl}carbamate

• Inchi： 1S/C15H18F3NO4/c1-14(2,3)23-13(21)19(4)12(9-20)10-6-5-7-11(8-10)22-15(16,17)18/h5-9,12H,1-4H3
• InChI Key： KRNPRSKJSKCLED-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C(C=O)N(C)C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 333.11879254g/mol
• Monoisotopic Mass: 333.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate

tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate (CAS No. 2228584-39-0): A Comprehensive Overview

tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate (CAS No. 2228584-39-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a unique trifluoromethoxy substituent, which imparts distinct chemical and biological properties. In this comprehensive overview, we will delve into the structural characteristics, synthetic routes, biological activities, and potential applications of this compound.

The molecular structure of tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate is characterized by a tert-butyl carbamate group attached to an N-methyl amine, which is further substituted with a 2-oxo ketone and a 3-(trifluoromethoxy)phenyl moiety. The presence of the trifluoromethoxy group is particularly noteworthy as it enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The trifluoromethoxy substituent in tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate has been shown to enhance the binding affinity of the molecule to its target proteins, thereby increasing its potency and selectivity. This makes it a valuable lead compound for the development of novel therapeutic agents.

The synthesis of tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate typically involves multi-step reactions, starting from readily available starting materials. One common approach is to react a 3-(trifluoromethoxy)benzaldehyde with an appropriate amine to form an imine intermediate, which is then reduced to the corresponding amine. Subsequent reaction with tert-butyl chloroformate yields the desired carbamate derivative. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of biological activity, tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate has demonstrated promising results in various assays. Studies have shown that it exhibits potent inhibitory activity against specific enzymes and receptors, making it a potential candidate for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, its ability to inhibit certain kinases involved in cell proliferation and survival pathways has been extensively investigated.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate in human subjects. Preliminary data from these trials have indicated that the compound is well-tolerated at therapeutic doses and shows significant therapeutic benefits in preclinical models. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

Beyond its therapeutic potential, tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate also holds promise as a tool compound in chemical biology research. Its unique structure allows it to serve as a probe for studying protein-protein interactions and signaling pathways in living cells. Additionally, its use as a reference standard in analytical methods has been explored due to its high purity and stability.

In conclusion, tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethoxy)phenylethyl}carbamate (CAS No. 2228584-39-0) is a multifaceted compound with significant implications for both basic research and drug development. Its unique chemical structure, coupled with its promising biological activities, positions it as a valuable asset in the ongoing quest for innovative therapeutic solutions. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.